2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(4-methylphenyl)sulfanyl-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C17H19NOS/c1-13-8-10-16(11-9-13)20-12-17(19)18-14(2)15-6-4-3-5-7-15/h3-11,14H,12H2,1-2H3,(H,18,19)
• InChI Key: LLLMPTXKIGLDPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol
• Solubility: >42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a thioamide derivative that has been synthesized through a variety of methods, and its mechanism of action and physiological effects are currently being studied to better understand its potential in various fields.

Mechanism of Action

2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide has been shown to inhibit the activity of certain enzymes, including histone deacetylases and chitinases, which are involved in various cellular processes. This inhibition can lead to changes in gene expression and protein function, which may have therapeutic implications in diseases such as cancer and neurodegenerative disorders.
Biochemical and Physiological Effects:
2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide in lab experiments include its high purity and stability, as well as its ability to selectively target specific enzymes and proteins. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide include its use as a tool for studying protein-protein interactions, its potential as a drug target for cancer therapy, and its use in the development of novel treatments for neurological disorders. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as to optimize its synthesis and purification methods.

Synthesis Methods

2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide can be synthesized through a variety of methods, including the reaction of 4-methylphenyl isothiocyanate with N-(1-phenylethyl)acetamide in the presence of a base, or the reaction of 4-methylphenylthioacetic acid with N-(1-phenylethyl)acetamide in the presence of a coupling reagent. These methods have been optimized for high yields and purity, and the resulting 2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide can be used in a variety of applications.

Scientific Research Applications

2-[(4-methylphenyl)thio]-N-(1-phenylethyl)acetamide has been studied in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. Its potential applications include its use as a drug target for cancer therapy, as a tool for studying protein-protein interactions, and as a potential treatment for neurological disorders.